Cas no 575467-12-8 (2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide)

• Product Name: 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide
• CAS No: 575467-12-8
• MF: C₁₆H₁₇N₅O₂S
• MW: 343.403481245041
• CID: 5474975
• Update Time: 2025-08-01

2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[4-amino-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3,4-dimethylphenyl)acetamide
• 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide

• Inchi： 1S/C16H17N5O2S/c1-10-5-6-12(8-11(10)2)18-14(22)9-24-16-20-19-15(21(16)17)13-4-3-7-23-13/h3-8H,9,17H2,1-2H3,(H,18,22)
• InChI Key： SIAAASXBSAOMCE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(C)=C1)(=O)CSC1N(N)C(C2=CC=CO2)=NN=1

Additional information on 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide

Comprehensive Analysis of 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide (CAS No. 575467-12-8)

The compound 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide (CAS No. 575467-12-8) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a furan-2-yl moiety and a 1,2,4-triazole core, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research trends.

In recent years, the demand for heterocyclic compounds like 1,2,4-triazole derivatives has surged due to their diverse biological activities. The presence of a sulfanyl linker and an acetamide group in this compound enhances its potential as a scaffold for drug discovery. Researchers are particularly intrigued by its possible antimicrobial, anti-inflammatory, and anticancer properties, aligning with the growing focus on targeted therapies and precision medicine.

The furan ring in 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide contributes to its lipophilicity, which is crucial for membrane permeability and bioavailability. This characteristic is especially relevant in the development of central nervous system (CNS) drugs, a hot topic in pharmaceutical research. Additionally, the 3,4-dimethylphenyl group may influence the compound's binding affinity to specific receptors, making it a candidate for enzyme inhibition studies.

From a synthetic chemistry perspective, the compound's CAS No. 575467-12-8 serves as a unique identifier for researchers sourcing high-purity samples. Its synthesis often involves multi-step organic reactions, including cyclization and amide coupling, which are frequently discussed in academic forums and patent literature. The compound's stability under various conditions is also a key consideration for industrial applications.

Environmental and green chemistry enthusiasts may find the compound's potential biodegradability intriguing. The furan and triazole rings are known to undergo microbial degradation, reducing ecological impact. This aligns with the global push for sustainable chemistry and eco-friendly pharmaceuticals, a trending topic in scientific communities.

In conclusion, 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethylphenyl)acetamide represents a fascinating intersection of medicinal chemistry and materials science. Its structural features and potential applications make it a valuable subject for ongoing research, particularly in the realms of drug design and biomolecular interactions. As the scientific community continues to explore its capabilities, this compound may soon emerge as a cornerstone in next-generation therapeutics.